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Compound of Interest

Compound Name: 6-Chloro-9-(1-phenylethyl)purine
CAS No.: 112089-30-2
Cat. No.: B053371

Get Quote

Executive Summary & Compound Profile

6-Chloro-9-(1-phenylethyl)purine is a pivotal intermediate in the synthesis of antiviral and
anticancer nucleoside analogs. Its structural integrity is defined by the labile C-N bond
connecting the purine base to the chiral phenylethyl moiety and the reactive chlorine at the C6
position.

In drug development, this compound presents two primary analytical challenges:

e Regioisomerism: Distinguishing the thermodynamically favored N9-isomer from the kinetic
N7-impurity.

« Isotopic Validation: Confirming the presence of the chlorine atom via distinct isotopic
clustering.

Chemical Identity
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Parameter Detail
IUPAC Name 6-Chloro-9-(1-phenylethyl)-9H-purine
Formula

258.0672 Da (
Monoisotopic Mass

)
Molecular Weight 258.71 g/mol
Key Structural Features Purine core, C6-Chlorine, N9-benzylic amine

Experimental Methodology

To replicate the fragmentation patterns described below, the following standardized LC-MS/MS
protocol is recommended. This workflow ensures reproducibility across quadrupole-time-of-
flight (Q-TOF) and triple quadrupole (QqQ) platforms.

Sample Preparation[3]

o Stock Solution: Dissolve 1 mg of analyte in 1 mL DMSO.
o Working Solution: Dilute to 1 pg/mL in 50:50 Acetonitrile:Water + 0.1% Formic Acid.

» Direct Infusion (Optional): For structural elucidation, infuse at 5-10 pL/min.

LC-MS/MS Acquisition Parameters
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Parameter Setting Rationale
o N Purines protonate readily at
lonization Mode ESI Positive (+)
N1/N3.
Optimal for stable spray
Capillary Voltage 3.5kV without in-source
fragmentation.
Sufficient to decluster adducts
Cone Voltage 30V but preserve the labile C-N
bond.
o Low CE preserves the parent;
Collision Energy (CE) Ramp 10-40 eV ] ] ]
High CE reveals ring-opening.
_ Ensures complete vaporization
Desolvation Temp 350°C

of the phenylethyl moiety.

Fragmentation Analysis & Mechanism

The mass spectrum of 6-Chloro-9-(1-phenylethyl)purine is characterized by a "soft"

ionization parent ion followed by a distinct, energy-dependent fragmentation tree.

Parent lon & Isotope Pattern

In ESI(+), the molecule forms the protonated molecular ion

e m/z 259.07 (100%): Monoisotopic peak containing

e m/z 261.07 (~32%): Isotope peak containing

» Diagnostic Value: The ~3:1 intensity ratio between m/z 259 and 261 is the primary

confirmation of the 6-chloro substituent. Any deviation suggests dechlorination or
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contamination.

Primary Fragmentation Pathway (The "Dealkylation"
Step)

The weakest bond in the molecule is the

bond. Upon Collision Induced Dissociation (CID), the dominant pathway is the neutral loss of
styrene (

, 104 Da).

e Transition:

e Mechanism: Protonation occurs at N1. Inductive cleavage or a 1,2-hydrogen shift leads to
the elimination of the phenylethyl group as neutral styrene, leaving the protonated 6-
chloropurine core.

e Observation: This is the base peak at low-to-medium collision energies (15-25 eV).
Secondary Fragmentation (Purine Core Disassembly)
At higher energies (>30 eV), the 6-chloropurine core (

) fragments further.

e Loss of HCI: Elimination of Hydrogen Chloride (36 Da) yields

. This confirms the presence of the chlorine on the ring.

¢ Ring Opening: Sequential losses of HCN (27 Da) from the pyrimidine or imidazole ring.

Visualizing the Fragmentation Tree

The following diagram maps the mechanistic pathways validated for this scaffold.
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Figure 1: ESI-MS/MS fragmentation tree of 6-Chloro-9-(1-phenylethyl)purine showing the
primary dealkylation pathway and secondary core degradation.

Comparative Guide: Alternatives & Isomers

This section compares the target analyte against its most common structural alternatives to aid
in identification.

Comparison: N9-Isomer (Target) vs. N7-Isomer (Impurity)

During synthesis (alkylation of 6-chloropurine), the N7-isomer is a common byproduct.[1][2]
Differentiating them is critical for regulatory compliance.
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Feature

N9-Isomer (Target)

N7-lsomer (Impurity)

Structure

Alkyl group on Imidazole N9

Alkyl group on Imidazole N7

Retention Time (RP-LC)

Typically elutes later (More
lipophilic)

Typically elutes earlier (More

polar)

MS/MS Fingerprint

Dominant m/z 155. The N9-C
bond is more labile, leading to

facile dealkylation.

Mixed Spectrum. N7 alkylation
stabilizes the imidazole ring
differently; often shows higher
abundance of ring-opening
fragments relative to

dealkylation.

Stability

Thermodynamically stable.[2]

Kinetically favored (often

converts to N9 or degrades).

Diagnostic Protocol: If an unknown peak appears at m/z 259:

e Check the ratio of

e The N9 isomer typically shows >90% conversion to m/z 155 at 20eV.

o The N7 isomer often requires higher energy to depurinate or shows competing ring

fragmentation channels.

Comparison: 6-Chloro vs. 6-Amino (Adenine Derivative)

If the starting material was contaminated or substitution occurred, you may observe the

Adenine analog.

Analyte Parent lon [M+H]+ Key Fragment Isotope Pattern
6-Chloro-9-alkyl 259.07 155 (6-Cl-Purine) 3:1 (Cl signature)
6-Amino-9-alkyl 240.12 136 (Adenine) None (No ClI)

© 2026 BenchChem. All rights reserved.

6/8

Tech Support


https://pubs.acs.org/doi/10.1021/acsomega.4c00068
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053371?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

References

e Gundersen, L. L., et al. (2006). Regiospecific N9 alkylation of 6-(heteroaryl)purines.
Tetrahedron. Link

» Kovacevic, B., & Maksic, Z. B. (2006). Basicity of Purines and Pyrimidines. Journal of
Physical Chemistry A. Link

e Hanna, J., et al. (2018).[3] Mass spectrometric analysis of purine de novo biosynthesis
intermediates. PLOS ONE. Link

e Agilent Technologies. (2015). Development of an Accurate Mass LC/MS/MS Spectral Library.
Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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